Cas no 1261733-55-4 (4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl)

• Product Name: 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl
• CAS No: 1261733-55-4
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994939
• Update Time: 2025-07-27

4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)24-12-7-8(14(18,19)20)5-6-10(12)9-3-1-2-4-11(9)15(21,22)23/h1-7,13H
• InChI Key： WLVGXNXTWQIQBL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

Introduction to 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl (CAS No. 1261733-55-4)

4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261733-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This biphenyl derivative features two key substituents: trifluoromethyl groups at the 4 and 2'-positions, and a difluoromethoxy group at the 2-position. The presence of these fluorinated moieties imparts distinct characteristics that make it a valuable candidate for various applications, particularly in the development of advanced materials and potential pharmaceutical intermediates.

The molecular structure of 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl consists of two benzene rings connected through a para linkage, with the aforementioned fluorinated groups strategically positioned. The trifluoromethyl groups (-CF₃) are known for their electron-withdrawing nature, which can significantly influence the electronic properties of the molecule. This electron-withdrawing effect enhances the molecule's ability to participate in π-stacking interactions and affects its solubility in non-polar solvents. On the other hand, the difluoromethoxy group (-OCHF₂) introduces both oxygen and fluorine atoms, which can further modulate the molecule's reactivity and interaction with biological targets.

Recent research has highlighted the potential of fluorinated biphenyl derivatives like 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl in the development of novel materials with enhanced thermal stability and electronic conductivity. The fluorine atoms contribute to a higher melting point and improved resistance to chemical degradation, making this compound suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Additionally, the electron-rich nature of the difluoromethoxy group can serve as a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored properties.

In the pharmaceutical domain, compounds containing biphenyl cores are frequently explored due to their structural similarity to many bioactive molecules. The presence of multiple fluorine atoms in 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl can enhance its interaction with biological targets by improving lipophilicity and metabolic stability. This makes it a promising candidate for further investigation as a lead compound or intermediate in drug discovery programs. Studies have shown that fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation.

The synthesis of 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions between halogenated biphenyl precursors and nucleophilic substitution reactions to introduce the fluorinated groups. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve high yields and selectivity in these transformations. The growing interest in fluorinated compounds has led to the development of more efficient synthetic methodologies, which are crucial for scaling up production and reducing costs.

From an industrial perspective, the demand for specialized compounds like 4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl is driven by advancements in technology that require high-performance materials. For instance, in the field of liquid crystal displays (LCDs), biphenyl derivatives with specific electronic properties are essential for achieving high-resolution and energy-efficient displays. The unique combination of electron-withdrawing trifluoromethyl groups and electron-donating difluoromethoxy groups makes this compound an ideal candidate for use as an intermediate in synthesizing liquid crystal materials with optimized performance characteristics.

The environmental impact of using fluorinated compounds is also a critical consideration in their development and application. While fluorine atoms can enhance material performance, they also raise concerns about persistence and potential toxicity. However, ongoing research efforts are focused on developing greener synthetic routes that minimize waste and reduce environmental impact. Additionally, regulatory agencies are increasingly scrutinizing the use of fluorinated compounds to ensure their safe handling and disposal. Companies involved in producing or using these compounds must adhere to strict guidelines to mitigate any potential risks associated with their use.

In conclusion,4,2'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl (CAS No. 1261733-55-4) is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique structural features make it suitable for applications ranging from advanced electronic materials to drug discovery intermediates. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years. The ongoing development of efficient synthetic methods and sustainable practices will be essential to realizing its full potential while ensuring environmental responsibility.